1-[4-(2,5-Dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine

• Molecular Formula: C22H24N2O2S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 4-(2,5-dimethoxyphenyl)-2-(4-phenylpiperidin-1-yl)-1,3-thiazole
• InChI: InChI=1S/C22H24N2O2S/c1-25-18-8-9-21(26-2)19(14-18)20-15-27-22(23-20)24-12-10-17(11-13-24)16-6-4-3-5-7-16/h3-9,14-15,17H,10-13H2,1-2H3
• InChI Key: CYLSGKWNAAQZAL-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)C2=CSC(=N2)N3CCC(CC3)C4=CC=CC=C4

Description

1-[4-(2,5-Dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine, also known as DMTP, is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-[4-(2,5-Dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine is not fully understood, but it is believed to involve modulation of sigma-1 receptors. Sigma-1 receptors are located in the endoplasmic reticulum and are involved in various cellular processes, including calcium signaling, protein folding, and lipid metabolism. This compound has been shown to activate sigma-1 receptors, leading to downstream effects on cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can protect neurons from oxidative stress and apoptosis. This compound has also been shown to increase the expression of neurotrophic factors, which are involved in the growth and survival of neurons. In vivo studies have shown that this compound can improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-[4-(2,5-Dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine has several advantages as a research tool, including its specificity for sigma-1 receptors and its potential therapeutic applications. However, there are also limitations to its use in lab experiments. This compound is a relatively new compound, and its effects on sigma-1 receptors and other cellular processes are not fully understood. Additionally, this compound may have off-target effects on other receptors and cellular processes, which could complicate interpretation of results.

Future Directions

There are several potential future directions for research on 1-[4-(2,5-Dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine. One area of focus could be on further elucidating the mechanism of action of this compound and its effects on sigma-1 receptors and other cellular processes. Another area of focus could be on exploring the therapeutic potential of this compound for the treatment of neurodegenerative diseases and other neurological disorders. Additionally, future research could investigate the potential use of this compound as a research tool for studying sigma-1 receptors and other cellular processes.

Synthesis Methods

1-[4-(2,5-Dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine can be synthesized using a multi-step process that involves the reaction of 2,5-dimethoxybenzaldehyde with thiosemicarbazide to form 2,5-dimethoxyphenylthiosemicarbazide. This intermediate is then reacted with 4-bromobenzophenone to form this compound.

Scientific Research Applications

1-[4-(2,5-Dimethoxyphenyl)-1,3-thiazol-2-yl]-4-phenylpiperidine has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have an affinity for sigma-1 receptors, which are involved in various physiological and pathological processes, including neuroprotection, neuroplasticity, and neurodegeneration. This compound has also been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.